N-1-adamantyl-2-(3-methyl-4-nitrobenzoyl)hydrazinecarboxamide

• IUPAC Name: 1-(1-adamantyl)-3-[(3-methyl-4-nitrobenzoyl)amino]urea
• InChI: InChI=1S/C19H24N4O4/c1-11-4-15(2-3-16(11)23(26)27)17(24)21-22-18(25)20-19-8-12-5-13(9-19)7-14(6-12)10-19/h2-4,12-14H,5-10H2,1H3,(H,21,24)(H2,20,22,25)
• InChI Key: VTKGUTFGZYLHIR-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)C(=O)NNC(=O)NC23CC4CC(C2)CC(C4)C3)[N+](=O)[O-]
• Molecular Formula: C19H24N4O4
• Molecular Weight: 372.4 g/mol

Description

N-1-adamantyl-2-(3-methyl-4-nitrobenzoyl)hydrazinecarboxamide, also known as MNAC13, is a chemical compound that has been extensively studied for its potential use as an anticancer agent. This compound belongs to the family of adamantyl hydrazones, which are known for their ability to inhibit the growth of cancer cells. In

Mechanism of Action

The mechanism of action of N-1-adamantyl-2-(3-methyl-4-nitrobenzoyl)hydrazinecarboxamide is not fully understood. However, studies have shown that N-1-adamantyl-2-(3-methyl-4-nitrobenzoyl)hydrazinecarboxamide inhibits the activity of the enzyme histone deacetylase (HDAC), which is involved in the regulation of gene expression. Inhibition of HDAC activity can lead to the activation of tumor suppressor genes and the inhibition of oncogenes, leading to the inhibition of cancer cell growth.
Biochemical and Physiological Effects:
N-1-adamantyl-2-(3-methyl-4-nitrobenzoyl)hydrazinecarboxamide has been shown to induce apoptosis (programmed cell death) in cancer cells. N-1-adamantyl-2-(3-methyl-4-nitrobenzoyl)hydrazinecarboxamide has also been shown to inhibit angiogenesis (the formation of new blood vessels), which is essential for tumor growth. In addition, N-1-adamantyl-2-(3-methyl-4-nitrobenzoyl)hydrazinecarboxamide has been shown to inhibit the migration and invasion of cancer cells, which are important steps in the metastasis of cancer.

Advantages and Limitations for Lab Experiments

One advantage of N-1-adamantyl-2-(3-methyl-4-nitrobenzoyl)hydrazinecarboxamide is that it has been extensively studied for its potential use as an anticancer agent. This means that there is a large body of literature on N-1-adamantyl-2-(3-methyl-4-nitrobenzoyl)hydrazinecarboxamide, which can be used to guide future research. However, one limitation of N-1-adamantyl-2-(3-methyl-4-nitrobenzoyl)hydrazinecarboxamide is that it is a relatively new compound, and its safety and efficacy in humans have not been fully established.

Future Directions

There are several future directions for research on N-1-adamantyl-2-(3-methyl-4-nitrobenzoyl)hydrazinecarboxamide. One direction is to study the safety and efficacy of N-1-adamantyl-2-(3-methyl-4-nitrobenzoyl)hydrazinecarboxamide in humans. Another direction is to study the potential use of N-1-adamantyl-2-(3-methyl-4-nitrobenzoyl)hydrazinecarboxamide in combination therapy with other anticancer agents. Additionally, further studies are needed to fully understand the mechanism of action of N-1-adamantyl-2-(3-methyl-4-nitrobenzoyl)hydrazinecarboxamide and its effects on cancer cells. Finally, studies are needed to optimize the synthesis method of N-1-adamantyl-2-(3-methyl-4-nitrobenzoyl)hydrazinecarboxamide to obtain higher yields of pure compound.

Scientific Research Applications

N-1-adamantyl-2-(3-methyl-4-nitrobenzoyl)hydrazinecarboxamide has been extensively studied for its potential use as an anticancer agent. In vitro studies have shown that N-1-adamantyl-2-(3-methyl-4-nitrobenzoyl)hydrazinecarboxamide inhibits the growth of various cancer cell lines, including breast, lung, and colon cancer cells. In vivo studies have also shown that N-1-adamantyl-2-(3-methyl-4-nitrobenzoyl)hydrazinecarboxamide can inhibit the growth of tumors in mice. N-1-adamantyl-2-(3-methyl-4-nitrobenzoyl)hydrazinecarboxamide has also been studied for its potential use in combination therapy with other anticancer agents.